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Compound of Interest

Compound Name: 6-(Benzyloxy)pyridin-3-amine

Cat. No.: B1269773 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling 6-(Benzyloxy)pyridin-3-amine (CAS No. 75926-65-

7). The following procedures and recommendations are designed to ensure safe handling,

storage, and disposal of this compound in a laboratory setting.

Physicochemical and Hazard Information
While a comprehensive Safety Data Sheet (SDS) for 6-(Benzyloxy)pyridin-3-amine is not

readily available in the public domain, information from suppliers and data for structurally

similar compounds allows for a cautious assessment of its potential hazards. It is imperative to

handle this chemical with the assumption that it may possess unknown hazards.[1]

Property Value Source

Molecular Formula C12H12N2O [2][3][4]

Molecular Weight 200.24 g/mol [3][4][5]

Appearance
Beige solid (based on 3-

Aminopyridine)
[6]

Melting Point
60 - 63 °C (for 3-

Aminopyridine)
[6]

Flash Point 124 °C (for 3-Aminopyridine) [6]
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Note: Some data is for the related compound 3-Aminopyridine and should be used as an

estimate.

Personal Protective Equipment (PPE)
A multi-layered approach to personal protection is essential to minimize exposure. The

following table summarizes the recommended PPE for handling 6-(Benzyloxy)pyridin-3-
amine, based on general laboratory safety principles and information for related compounds.

Body Part Recommended Protection
Specifications and Best
Practices

Eyes/Face
Safety glasses with side

shields or a face shield.

Use equipment tested and

approved under appropriate

government standards such as

NIOSH (US) or EN 166 (EU).

[1]

Skin

Chemical-resistant gloves and

a lab coat. For larger quantities

or risk of splash, consider

chemical-resistant coveralls.

Inspect gloves prior to use and

use proper glove removal

technique to avoid skin

contact.[1] Recommended

glove materials for similar

aromatic amines include nitrile

rubber, neoprene, or butyl

rubber.

Respiratory

Use only in a well-ventilated

area. If dust or aerosols may

be generated, a NIOSH-

approved air-purifying

respirator with an appropriate

particulate filter (e.g., N95) or

an organic vapor cartridge is

recommended.

A respiratory protection

program that meets OSHA's

29 CFR 1910.134 and ANSI

Z88.2 requirements or

European standard EN 149

must be followed whenever

workplace conditions warrant a

respirator's use.
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Engineering Controls:

Work in a well-ventilated area.[2]

For procedures that may generate dust or aerosols, use a chemical fume hood.

Safe Handling Procedures:

Preparation: Before handling, ensure all necessary PPE is readily available and in good

condition. Review the experimental protocol and this safety guide.

Weighing and Transfer: Conduct weighing and transfer operations in a fume hood or a

designated area with local exhaust ventilation to minimize dust inhalation. Avoid the

formation of dust and aerosols.[2]

During the Experiment: Handle the compound with care, avoiding contact with skin and eyes.

[2] Keep containers tightly closed when not in use.

Spill Management: In case of a spill, immediately evacuate the area. Wearing appropriate

PPE, cover the spill with an inert absorbent material (e.g., vermiculite, sand). Scoop the

absorbed material into a sealed container for proper disposal.

Hygiene Measures:

Wash hands thoroughly with soap and water after handling and before breaks or leaving the

laboratory.[1]

Do not eat, drink, or smoke in areas where chemicals are handled.

Remove contaminated clothing and wash it before reuse.

Storage and Disposal Plan
Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][2]
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Keep away from incompatible materials such as strong oxidizing agents, strong acids, acid

anhydrides, and acid chlorides.[6]

For long-term storage, some suppliers recommend refrigeration at 2-8°C in an inert

atmosphere.[1]

Disposal:

Dispose of waste in accordance with all applicable federal, state, and local regulations.

Contaminated materials and empty containers should be treated as hazardous waste and

disposed of by a licensed professional waste disposal service.[1]
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1. Preparation

2. Handling

3. Post-Experiment

4. Storage

Don Appropriate PPE:
- Safety Glasses/Face Shield

- Lab Coat
- Chemical-Resistant Gloves

Set up work area in
a chemical fume hood

Weigh and transfer compound
in fume hood

Review Experimental Protocol
and Safety Information

Perform experimental procedure

Decontaminate work surfaces

Dispose of waste in
-labeled hazardous waste container

Remove PPE correctly Store in a cool, dry,
well-ventilated area

Wash hands thoroughly

Click to download full resolution via product page

Caption: Workflow for the safe handling of 6-(Benzyloxy)pyridin-3-amine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. file.bldpharm.com [file.bldpharm.com]

2. echemi.com [echemi.com]

3. 6-(benzyloxy)pyridin-3-amine | CAS#:75926-65-7 | Chemsrc [chemsrc.com]

4. 007chemicals.com [007chemicals.com]

5. scbt.com [scbt.com]

6. fishersci.com [fishersci.com]

To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling 6-
(Benzyloxy)pyridin-3-amine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1269773#personal-protective-equipment-for-
handling-6-benzyloxy-pyridin-3-amine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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